Cas no 1807282-30-9 (Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate
• CAS No: 1807282-30-9
• MF: C₁₂H₈F₅NO₂S
• MW: 325.254439353943
• CID: 4956096
• Update Time: 2025-10-24

Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H8F5NO2S/c1-2-20-11(19)6-3-7(5-18)9(21-12(15,16)17)8(4-6)10(13)14/h3-4,10H,2H2,1H3
• InChI Key： JMQOWFVMTZKCFZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(C(=O)OCC)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate

Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate (CAS No. 1807282-30-9): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate (CAS No. 1807282-30-9) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to a class of molecules known as fluorinated benzoates, which are characterized by the presence of fluorine atoms and other functional groups that confer specific properties and biological activities.

The chemical structure of Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate is particularly noteworthy. It consists of a benzoate core with a cyano group at the 3-position, a difluoromethyl group at the 5-position, and a trifluoromethylthio group at the 4-position. These functional groups contribute to the compound's stability, solubility, and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate in the treatment of several diseases. One area of particular interest is its use as an antimicrobial agent. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through the modulation of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate has been extensively studied to assess its suitability for therapeutic use. Results from animal models have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a particular affinity for tumor sites. The compound also demonstrates low toxicity, which is a crucial factor for its potential clinical application.

Another important aspect of Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate is its synthetic accessibility. The compound can be synthesized through a series of well-established chemical reactions, making it feasible for large-scale production. This synthetic route involves the sequential introduction of the cyano, difluoromethyl, and trifluoromethylthio groups onto the benzoate core, ensuring high yields and purity.

The safety profile of Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new pharmaceutical agent, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate (CAS No. 1807282-30-9) represents a promising compound in pharmaceutical research due to its unique chemical structure and diverse biological activities. Its potential applications in antimicrobial and anticancer therapy make it an exciting candidate for further development and clinical evaluation. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in medicine.